PECTATE POTASSIUM

Specification

• CAS No.: 108321-62-6
• Molecular Formula: C27H29NS
• Molecular Weight: 0

Introduction

Chemical Identity and Basic Properties

Pectate potassium is the potassium salt of polygalacturonic acid, formed when the free carboxylic acid groups of pectin are neutralized with potassium ions. It is identified by CAS No. 108321-62-6 and is known by several synonyms including potassium pectate, potassium polypectate, and polygalacturonic acid potassium salt. The molecular formula is C₆H₁₀O₇ with a molecular weight of 194.14 g/mol. This compound belongs to the broader family of pectic substances, which are complex polysaccharides found in the primary cell walls and middle lamella of higher plants.

Structural Characteristics

At its core, pectate potassium consists of linear chains of D-galactopyranosyluronic acid units joined in α-D-(1→4) glycosidic linkages. Unlike high-methoxyl pectins, pectate potassium has a low degree of esterification, with most of the carboxyl groups existing in the salt form rather than as methyl esters. The polymer structure can be visualized as:

• A backbone of α-D-galacturonic acid units

• Carboxyl groups neutralized by potassium ions

• Possible interruptions in the chain by L-rhamnopyranosyl units and side chains containing other neutral sugars

In solid form, pectates adopt a right-handed (3₁) helical structure with a three-fold screw axis, and pack as corrugated sheets of antiparallel chains. This structural arrangement is critical to understanding the compound's physical and chemical behaviors.

Formation and Occurrence

Natural Formation

In plants, pectins are synthesized in the Golgi vesicles as highly methylated forms. These pectins undergo modifications through the action of enzymes such as pectin methylesterases, which remove methyl groups from galacturonic acid residues. When potassium ions are available in the plant cell environment, they can neutralize the resulting free carboxyl groups, forming potassium pectate. The concentration and structure of pectates in plant tissues vary considerably depending on plant species, growth stage, and environmental conditions.

Biological Functions

Role in Plant Cell Structure

Pectates, including potassium pectate, are integral to plant cell wall architecture and function. They contribute to:

• Cell wall rigidity and structural integrity

• Control of cell wall porosity

• Intercellular adhesion through the middle lamella

• Ion transport regulation

Specifically, pectates help define the mechanical properties of plant tissues through their ability to form cross-links with divalent cations, particularly calcium. While calcium pectate is more commonly studied in this context, potassium pectate plays complementary roles in maintaining cell wall properties.

Growth Regulation

Research on the alga Chara corallina has demonstrated that pectate chemistry strongly influences growth regulation. The mechanism involves:

• Calcium withdrawal from the cell wall by newly supplied pectate acting as a chelator

• Tension-dependent cycles of pectate chemistry controlling growth

• Modification of wall extensibility through alterations in cross-linking

This tension-dependent cycle appears critical, as studies show that pectate is inactive below a turgor pressure of 0.2 MPa, indicating that tension in the existing wall is required before new pectate can exert its effects.

Chemical Properties and Reactions

Chemical Reactivity

Studies on pectate oxidation provide insight into the reactivity of this compound. Research has examined the decomposition kinetics of an intermediate complex during oxidation of pectate polysaccharide by potassium permanganate in alkaline solutions. The reaction follows first-order kinetics with respect to intermediate concentration and is base-catalyzed. The kinetic parameters have been determined as:

Parameter	Value
Activation entropy (ΔS≠)	-190.06 ± 9.84 J mol⁻¹ K⁻¹
Activation enthalpy (ΔH≠)	19.75 ± 0.57 kJ mol⁻¹
Activation free energy (ΔG≠)	76.39 ± 3.50 kJ mol⁻¹

These values reflect the energy barriers involved in the reaction and provide valuable information about the reaction mechanism and pathways.

Applications

Food Industry Applications

Pectates, including potassium pectate, are extensively used in the food industry due to their gelling, thickening, and stabilizing properties. Applications include:

• Production of jellies, jams, and marmalades

• Stabilization of fruit juices and dairy products

• Texture modification in various processed foods

• Creation of low-sugar gel products

Potassium pectate offers advantages in food applications where sodium reduction is desired, making it valuable in creating reduced-sodium food products while maintaining desired textural properties.

Analytical Methods for Identification and Characterization

Identification Techniques

Several analytical techniques are employed to identify and characterize potassium pectate:

• Spectroscopic methods (FTIR, NMR)

• Chromatographic techniques (GPC, HPLC)

• Thermal analysis (DSC, TGA)

• Elemental analysis to determine potassium content

Structure Determination

Proton NMR spectroscopy and mathematical modeling suggest that individual α-D-galactopyranosyluronic acid units in pectates adopt the ⁴C₁ conformation. This structural information is crucial for understanding the physical and chemical properties of the compound.

Supplier	Country
Aladdin Scientific	United States
Shanghai Aladdin Biochemical Technology Co., Ltd.	China

The compound is categorized among biochemicals, specifically as a polysaccharide and carbohydrate reagent.